![molecular formula C10H14BrN3O2S B1399442 2-Bromo-5-(1-(methylsulfonyl)piperidin-4-yl)pyrazine CAS No. 1316224-01-7](/img/structure/B1399442.png)
2-Bromo-5-(1-(methylsulfonyl)piperidin-4-yl)pyrazine
Overview
Description
“2-Bromo-5-(1-(methylsulfonyl)piperidin-4-yl)pyrazine” is a heterocyclic organic compound . It has the molecular formula C10H14BrN3O2S and an average mass of 320.206 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrazine ring substituted with a bromine atom and a (1-(methylsulfonyl)piperidin-4-yl) group .Scientific Research Applications
Organic Light-Emitting Devices (OLEDs) The compound is also studied in the context of electronic and photophysical properties, particularly in the synthesis of heteroleptic cyclometalated iridium(III) complexes. Such complexes, involving ligands like 2-(1 H-tetrazol-5-yl)pyrazine, are pivotal for developing OLEDs due to their emission color tuning properties, which can range from blue-green to red depending on the ligand used (Stagni et al., 2008).
Biological Applications
Antimicrobial Properties The synthesis of novel heterocyclic compounds using a sulfonamido moiety, akin to the core structure of 2-Bromo-5-(1-(methylsulfonyl)piperidin-4-yl)pyrazine, has shown promising results as antibacterial agents. The compounds were synthesized using various active methylene compounds and were found to exhibit significant antibacterial activity, highlighting their potential use as therapeutic agents (Azab, Youssef, & El-Bordany, 2013).
Pesticidal Activities The compound and its analogs have been explored for their pesticidal properties. Novel anthranilic diamide derivatives containing motifs similar to this compound were synthesized and exhibited modest insecticidal and fungicidal activities, marking them as potential candidates in agricultural applications (Liu et al., 2018).
properties
IUPAC Name |
2-bromo-5-(1-methylsulfonylpiperidin-4-yl)pyrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14BrN3O2S/c1-17(15,16)14-4-2-8(3-5-14)9-6-13-10(11)7-12-9/h6-8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYNPYQIEECLADQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)C2=CN=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14BrN3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.